Cas no 1060814-04-1 (3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid)
![3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid structure](https://www.kuujia.com/scimg/cas/1060814-04-1x500.png)
1060814-04-1 structure
Product name:3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid
3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid Chemical and Physical Properties
Names and Identifiers
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- 3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid
- 3-(4-(TERT-BUTOXYCARBONYL)-3-ISOBUTYLPIPERAZIN-1-YL)PROPANOIC ACID
- 1240589-37-0
- (S)-3-(4-(TERT-BUTOXYCARBONYL)-3-ISOBUTYLPIPERAZIN-1-YL)PROPANOIC ACID
- 1240589-33-6
- (R)-3-(4-(TERT-BUTOXYCARBONYL)-3-ISOBUTYLPIPERAZIN-1-YL)PROPANOIC ACID
- 1060814-04-1
- AB62110
- AB62112
- AB62116
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- Inchi: InChI=1S/C16H30N2O4/c1-12(2)10-13-11-17(7-6-14(19)20)8-9-18(13)15(21)22-16(3,4)5/h12-13H,6-11H2,1-5H3,(H,19,20)
- InChI Key: ZRWOQRKGKOYORB-UHFFFAOYSA-N
- SMILES: CC(C)CC1CN(CCN1C(=O)OC(C)(C)C)CCC(=O)O
Computed Properties
- Exact Mass: 314.22055744g/mol
- Monoisotopic Mass: 314.22055744g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 70.1Ų
3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid Related Literature
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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3. Book reviews
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Angelos B. Canaj,Mukesh Kumar Singh,Emma Regincós Marti,Claire Wilson,Oscar Céspedes,Gopalan Rajaraman,Mark Murrie Chem. Commun., 2019,55, 5950-5953
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Alexander G. Zestos,Cheng Yang,Dale Hensley,B. Jill Venton Analyst, 2015,140, 7283-7292
1060814-04-1 (3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid) Related Products
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